Cas no 391864-15-6 (N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)-2-(trifluoromethyl)benzamide)

• Product Name: N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)-2-(trifluoromethyl)benzamide
• CAS No: 391864-15-6
• MF: C₁₀H₆F₃N₃OS₂
• MW: 305.299349308014
• CID: 6318727
• PubChem ID: 4652470
• Update Time: 2025-08-05

N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)-2-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)-2-(trifluoromethyl)benzamide
• N-(5-mercapto-1,3,4-thiadiazol-2-yl)-2-(trifluoromethyl)benzamide
• F0453-0298
• N-(2-sulfanylidene-3H-1,3,4-thiadiazol-5-yl)-2-(trifluoromethyl)benzamide
• SR-01000006268
• AKOS024577970
• SR-01000006268-1
• 391864-15-6

• Inchi： 1S/C10H6F3N3OS2/c11-10(12,13)6-4-2-1-3-5(6)7(17)14-8-15-16-9(18)19-8/h1-4H,(H,16,18)(H,14,15,17)
• InChI Key： QKJYOKGYBLEOHW-UHFFFAOYSA-N
• SMILES： S1C(NN=C1NC(C1C=CC=CC=1C(F)(F)F)=O)=S

Computed Properties

• Exact Mass: 304.99043866g/mol
• Monoisotopic Mass: 304.99043866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)-2-(trifluoromethyl)benzamide

Research Brief on N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)-2-(trifluoromethyl)benzamide (CAS: 391864-15-6)

The compound N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)-2-(trifluoromethyl)benzamide (CAS: 391864-15-6) has recently emerged as a promising candidate in medicinal chemistry research, particularly in the development of novel therapeutic agents. This thiadiazole derivative has attracted significant attention due to its unique structural features and potential pharmacological activities. The presence of both the sulfanyl and trifluoromethyl groups in its molecular structure contributes to its distinctive chemical properties and biological interactions.

Recent studies have focused on exploring the compound's mechanism of action and potential therapeutic applications. Molecular docking simulations and in vitro assays suggest that this compound exhibits strong binding affinity to several key enzyme targets, particularly those involved in inflammatory pathways and microbial infections. The trifluoromethyl group appears to enhance both the metabolic stability and membrane permeability of the molecule, addressing common challenges in drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that derivatives of N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)-2-(trifluoromethyl)benzamide showed potent inhibitory activity against carbonic anhydrase isoforms, with IC50 values in the nanomolar range. This finding suggests potential applications in treating conditions such as glaucoma, epilepsy, and certain cancers where carbonic anhydrase modulation is therapeutic. The study also reported improved selectivity profiles compared to existing inhibitors in this class.

Another significant development involves the compound's antimicrobial properties. Research published in Bioorganic Chemistry (2023) revealed that structural analogs of 391864-15-6 exhibited broad-spectrum activity against both Gram-positive and Gram-negative bacteria, including drug-resistant strains. The mechanism appears to involve disruption of bacterial cell wall synthesis and inhibition of essential metabolic enzymes. These findings position this chemical scaffold as a potential lead for developing new antibiotics to address the growing antimicrobial resistance crisis.

The synthetic accessibility of N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)-2-(trifluoromethyl)benzamide has also been a focus of recent research. A 2024 publication in Organic Process Research & Development described an optimized, scalable synthesis route with improved yield and purity. This advancement is crucial for facilitating further pharmacological evaluation and potential clinical development of derivatives based on this core structure.

Current challenges in the development of this compound class include optimizing pharmacokinetic properties and reducing potential off-target effects. Several research groups are actively working on structure-activity relationship studies to identify the most promising derivatives for specific therapeutic indications. The unique combination of the thiadiazole ring system with the trifluoromethyl benzamide moiety continues to offer exciting opportunities for medicinal chemistry innovation.